N-[2-(4-fluorophenyl)ethyl]-2-phenyl-2-(phenylthio)acetamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-phenyl-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H20FNOS/c23-19-13-11-17(12-14-19)15-16-24-22(25)21(18-7-3-1-4-8-18)26-20-9-5-2-6-10-20/h1-14,21H,15-16H2,(H,24,25)
• InChI Key: VQNYEJZDOPRHGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NCCC2=CC=C(C=C2)F)SC3=CC=CC=C3
• Molecular Formula: C22H20FNOS
• Molecular Weight: 365.5 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2-phenyl-2-(phenylthio)acetamide, commonly known as FPEA, is a chemical compound that has been widely used in scientific research. It is a member of the phenylacetamide family of compounds and is known for its unique pharmacological properties.

Mechanism of Action

The mechanism of action of FPEA is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters. FPEA has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. This increase in neurotransmitter levels is thought to be responsible for the analgesic and anti-depressant effects of FPEA.
Biochemical and Physiological Effects:
FPEA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of inflammatory cytokines in the body, which may contribute to its anti-inflammatory effects. FPEA has also been shown to reduce the levels of oxidative stress markers, which may contribute to its anti-cancer effects. Additionally, FPEA has been shown to have a positive effect on glucose metabolism, which may make it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using FPEA in lab experiments is its unique pharmacological properties. FPEA has been shown to have a number of different effects, which makes it a versatile compound for scientific research. Additionally, FPEA is relatively easy to synthesize, which makes it readily available for use in lab experiments.
One limitation of using FPEA in lab experiments is its potential toxicity. FPEA has been shown to have toxic effects on certain types of cells, which may limit its use in certain types of experiments. Additionally, FPEA has not been extensively studied in humans, which may limit its potential for clinical use.

Future Directions

There are a number of potential future directions for research on FPEA. One area of research could focus on the development of new synthetic methods for FPEA that are more efficient and cost-effective. Additionally, further research could be done to better understand the mechanism of action of FPEA and its potential use in the treatment of various diseases. Finally, more research could be done to investigate the potential toxic effects of FPEA and to develop methods for mitigating these effects.

Scientific Research Applications

FPEA has been used extensively in scientific research due to its unique pharmacological properties. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant effects. FPEA has also been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders. Additionally, FPEA has been investigated for its potential use in the treatment of various types of cancer.